Cas no 1804708-38-0 (5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-methanol)

• Product Name: 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-methanol
• CAS No: 1804708-38-0
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4882934
• Update Time: 2025-10-29

5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-methanol

• Inchi： 1S/C8H8F3NO2/c1-14-8-6(9)5(3-13)4(2-12-8)7(10)11/h2,7,13H,3H2,1H3
• InChI Key： FHCCBZHTXGXQPW-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(C(F)F)=C1CO)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1
• Topological Polar Surface Area: 42.4

Additional information on 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-methanol

Comprehensive Overview of 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-methanol (CAS No. 1804708-38-0)

5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-methanol (CAS No. 1804708-38-0) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining fluorine and methanol moieties, offers distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-methanol has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of antiviral and anti-inflammatory agents. The compound's CAS No. 1804708-38-0 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

From an agrochemical perspective, 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-methanol is explored for its potential as a pesticide intermediate. The difluoromethyl group is known to improve the efficacy of crop protection agents by enhancing their binding affinity to target enzymes. This aligns with the global trend toward sustainable agriculture, where fluorine-containing compounds play a pivotal role in reducing environmental impact while maintaining high performance.

The synthesis of 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-methanol involves multi-step processes, including halogenation and methoxylation, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure, ensuring compliance with industry standards. Its CAS No. 1804708-38-0 serves as a unique identifier in regulatory and safety documentation.

As the pharmaceutical and agrochemical industries evolve, 5-(Difluoromethyl)-3-fluoro-2-methoxypyridine-4-methanol continues to attract interest for its versatility. Whether in drug design or crop science, this compound exemplifies the innovative use of fluorine chemistry to address modern challenges. Its CAS No. 1804708-38-0 remains a key reference for researchers and manufacturers alike.